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Compound of Interest

Compound Name:

(4-(4-(4-Amino-7,7-dimethyl-7H-

pyrimido(4,5-b)(1,4)oxazin-6-

yl)phenyl)cyclohexyl)acetic acid

Cat. No.: B1681862 Get Quote

Technical Support Center: PF-04620110
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of PF-

04620110, a potent and selective DGAT-1 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving PF-04620110?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

PF-04620110. It is soluble up to 49 mg/mL (123.6 mM) in fresh DMSO.[1][2] It is crucial to use

newly opened or anhydrous DMSO as it is hygroscopic, and absorbed moisture can

significantly reduce the solubility of the compound.[1][3]

Q2: What are the recommended storage conditions for PF-04620110?

A2: The recommended storage conditions depend on whether the compound is in solid form or

dissolved in a solvent.

Solid (Powder): Store at -20°C for up to 3 years.[1][3] Some suppliers indicate stability for at

least 4 years.[4]
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In Solvent (Stock Solution): For long-term storage, it is recommended to store aliquots of the

stock solution at -80°C, where it can be stable for up to 2 years.[2][3] For shorter-term

storage, it can be kept at -20°C for up to 1 year.[3] To avoid repeated freeze-thaw cycles, it is

advisable to prepare single-use aliquots.

Q3: Can I store the PF-04620110 stock solution at 4°C?

A3: While some suppliers indicate that the solid form can be stored at +4°C, it is generally not

recommended for stock solutions. For optimal stability of the compound in solution, freezing at

-20°C or -80°C is recommended.

Troubleshooting Guide
Issue: Difficulty dissolving PF-04620110 in DMSO.

Possible Cause 1: Hygroscopic DMSO. DMSO readily absorbs moisture from the air, which

can negatively impact the solubility of PF-04620110.

Solution: Use a fresh, unopened bottle of anhydrous or molecular sieve-dried DMSO. If

you must use an opened bottle, ensure it has been properly stored with desiccant.

Possible Cause 2: Insufficient mixing.

Solution: After adding DMSO, ensure the solution is thoroughly mixed. Gentle warming

and vortexing or sonication can aid in dissolution.[3]

Issue: Observed precipitation in the stock solution after storage.

Possible Cause 1: Supersaturated solution. The concentration of the stock solution may be

too high, leading to precipitation upon cooling.

Solution: Gently warm the solution and vortex until the precipitate redissolves. If the issue

persists, consider preparing a slightly more dilute stock solution.

Possible Cause 2: Freeze-thaw cycles. Repeatedly freezing and thawing the stock solution

can affect its stability and solubility.

Solution: Prepare single-use aliquots of the stock solution to minimize freeze-thaw cycles.
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Data Summary
Table 1: Solubility of PF-04620110

Solvent Concentration Notes

DMSO 12.5 mg/mL (31.53 mM)[3]
Ultrasonic may be needed.

Use fresh DMSO.[3]

DMSO 20 mM

DMSO 49 mg/mL (123.6 mM)[1]
Moisture-absorbing DMSO

reduces solubility.[1]

DMSO 1 mg/mL[4]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL[4]

DMF 0.2 mg/mL[4]

Water Insoluble[1]

Ethanol Insoluble[1]

Table 2: Long-Term Storage Stability of PF-04620110

Form Storage Temperature Duration

Powder -20°C 3 years[1][3]

Powder 4°C 2 years[3]

In Solvent -80°C 2 years[2][3]

In Solvent -20°C 1 year[3]

Experimental Protocols
Protocol 1: Preparation of PF-04620110 Stock Solution in DMSO

Acclimatization: Allow the vial of solid PF-04620110 to equilibrate to room temperature

before opening to prevent condensation of moisture.
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Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired concentration.

Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, use an ultrasonic bath for

a short period to aid dissolution.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, low-retention

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Visual Guides

Stock Solution Preparation

Storage

Start: Solid PF-04620110 Acclimatize to Room Temperature Add Anhydrous DMSO Vortex / Sonicate to Dissolve Aliquot into Single-Use Tubes
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Caption: Workflow for preparing and storing PF-04620110 stock solutions.
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Caption: Troubleshooting common issues with PF-04620110 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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